4-Amino-5-hydroxy-2-(trifluoromethyl)benzonitrile

• IUPAC Name: 4-amino-5-hydroxy-2-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C8H5F3N2O/c9-8(10,11)5-2-6(13)7(14)1-4(5)3-12/h1-2,14H,13H2
• InChI Key: GCZQFHANUVAPCO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1O)N)C(F)(F)F)C#N
• Molecular Formula: C8H5F3N2O
• DSSTOX Substance ID: DTXSID50671966
• Molecular Weight: 202.13 g/mol
• CAS RN: 1131623-15-8

Description

4-Amino-5-hydroxy-2-(trifluoromethyl)benzonitrile, also known as 4-Cyano-3-trifluoromethylaniline, is a cyanated and trifluoromethylated derivative of aniline. It is an organic compound that can serve as a starting material in the synthesis of benzimidazoles.

Molecular Structure Analysis

The molecular formula of 4-Amino-5-hydroxy-2-(trifluoromethyl)benzonitrile is C8H5F3N2O, and its molecular weight is 202.13. The structure of this compound can be viewed using Java or Javascript.

Chemical Reactions Analysis

4-Amino-2-(trifluoromethyl)benzonitrile can serve as a starting material in the synthesis of benzimidazoles. It is also the starting material in one of the chemical syntheses of the nonsteroidal antiandrogen bicalutamide.

Physical And Chemical Properties Analysis

4-Amino-5-hydroxy-2-(trifluoromethyl)benzonitrile is an off-white solid. It has a melting point of 138°C to 146°C. The compound is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200).

Scientific Research Applications

Synthesis and Intermediate Applications

• Synthesis of Bicalutamide : 4-Amino-2-(trifluoromethyl)benzonitrile is an intermediate in the synthesis of bicalutamide, a medication used for the treatment of prostate cancer. The synthesis process involves bromination, Grignard reaction, cyanidation, and amination (Zhang Tong-bin, 2012).
• Synthesis of Androgen Receptor Antagonists : It's used in the synthesis of MDV3100, an androgen receptor antagonist. The synthesis begins with 4-amino-2-(trifluoromethyl)benzonitrile and involves carbon disulfide (Li Zhi-yu, 2012).
• Production of 4,5-Diamino-2-(trifluoromethyl)benzonitrile : An efficient non-chromatographic process for producing this compound has been developed, starting from 4-amino-2-(trifluoromethyl)benzonitrile, useful in various chemical syntheses (Xun Li et al., 2009).

Applications in Material Science and Chemistry

• Polymer Solar Cells : It's used as an additive in polymer solar cells. The addition of this compound enhances the power conversion efficiency of the cells by improving the short circuit current and fill factor (Seonju Jeong et al., 2011).
• High Voltage Lithium Ion Battery : As an electrolyte additive for lithium nickel manganese oxide cathodes, it improves cyclic stability and capacity retention in high voltage lithium-ion batteries (Wenna Huang et al., 2014).

Biological and Pharmacological Research

• Androgen Receptor Antagonist for Dermatological Use : The compound PF-998425, derived from 4-Amino-2-(trifluoromethyl)benzonitrile, is a nonsteroidal androgen receptor antagonist used for sebum control and treating androgenetic alopecia. It shows potent activity and reduced risk of systemic side effects (J. Li et al., 2008).
• Selective Androgen Receptor Modulators : A derivative, 4-[(2S,3S)-2-ethyl-3-hydroxy-5-oxopyrrolidin-1-yl]-2-(trifluoromethyl)benzonitrile, exhibits ideal profiles for selective androgen receptor modulation, showing potential for therapeutic use in muscle and CNS disorders while having neutral effects on the prostate (Katsuji Aikawa et al., 2017).

Additional Insights

• Condensation Reactions in Organic Synthesis : It is involved in condensation reactions with 2-hydroxy-4,6-dimethylacetophenone to produce various derivatives, highlighting its versatility in organic synthesis (V. Sosnovskikh, 1998).

Mechanism of Action

While the specific mechanism of action of 4-Amino-5-hydroxy-2-(trifluoromethyl)benzonitrile is not explicitly stated in the search results, it is noted that benzimidazoles, which can be synthesized from this compound, can act as potential candidates in the treatment of breast cancer due to their ability to inhibit the growth of endothelial cells.

Safety and Hazards

This compound is considered hazardous and may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled. Safety measures include washing thoroughly after handling, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area.

Future Directions

Given its role as a starting material in the synthesis of benzimidazoles, which have potential applications in the treatment of breast cancer, future research and development efforts may focus on optimizing the synthesis process and exploring its potential therapeutic applications.